Cas no 483370-78-1 (beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine)

• Product Name: beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine
• CAS No: 483370-78-1
• MF: C₅₄H₁₀₁NO₁₃
• MW: 972.378659009933
• CID: 4553833
• PubChem ID: 90659830
• Update Time: 2025-06-13

beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine Chemical and Physical Properties

Names and Identifiers

• D-lactosyl-ß1-1''-N-nervonoyl-D-erythro-sphingosine
• D-lactosyl-?1-1'-N-nervonoyl-D-erythro-sphingosine
• Galabiosylceramide (d18:1/24:1(15Z))
• Q27158051
• 1-O-[4-O-(beta-D-Gal
• beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-sphingosine
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-sphingenine
• LacCer(d18:1/24:1)
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-sphing-4-enine
• beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-((15Z)-tetracosenoyl)sphingosine
• LacCer(d18:1/24:1(15Z))
• beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-[(15Z)-tetracosenoyl]sphingosine
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-D-sphingosine
• (15Z)-N-[(2S,3R,4E)-1-{[(2R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-3-hydroxyoctadec-4-en-2-yl]tetracos-15-enimidate
• Lactosylceramide(D18:1/24:1(15Z))
• 15-Tetracosenamide,N-[(1S,2R,3E)-1-[[(4-O-beta-D-galactopyranosyl-beta-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-,(15Z)-
• (15Z)-N-[(2S,3R,4E)-1-{[4-O-(beta-D-galactopyranosyl)-beta-D-glucopyranosyl]oxy}-3-hydroxyoctadec-4-en-2-yl]tetracos-15-enamide
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-erythro-4-sphingenine
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-4-sphingenine
• (Z)-N-[(E,2S,3R)-1-[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]tetracos-15-enamide
• Lactosyl ceramide (d18:1/24:1(15Z))
• 483370-78-1
• N-(15Z-Tetracosenoyl)-1-I2-lactosyl-D-erythro-sphingosine
• CHEBI:84765
• (15Z)-N-((2S,3R,4E)-1-(((2R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxan-2-yl)oxy)-3-hydroxyoctadec-4-en-2-yl)tetracos-15-enimidate
• Lactosyl ceramide (d18:1/24:1)
• Gal-beta1->4Glc-beta1->1'Cer(d18:1/24:1
• 15-Tetracosenamide, N-[(1S,2R,3E)-1-[[(4-O-beta-D-galactopyranosyl-beta-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-, (15Z)-
• (15Z)-N-((2S,3R,4E)-1-((4-O-(beta-D-galactopyranosyl)-beta-D-glucopyranosyl)oxy)-3-hydroxyoctadec-4-en-2-yl)tetracos-15-enamide

• Inchi： 1S/C54H101NO13/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-46(59)55-42(43(58)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2)41-65-53-51(64)49(62)52(45(40-57)67-53)68-54-50(63)48(61)47(60)44(39-56)66-54/h17-18,35,37,42-45,47-54,56-58,60-64H,3-16,19-34,36,38-41H2,1-2H3,(H,55,59)/b18-17-,37-35+/t42-,43+,44+,45+,47-,48-,49+,50+,51+,52+,53+,54-/m0/s1
• InChI Key： MKOKWBRPIBQYJJ-WZBOJYASSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 971.72729228 g/mol
• Monoisotopic Mass: 971.72729228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 68
• Rotatable Bond Count: 43
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 972.4
• XLogP3: 12.5
• Topological Polar Surface Area: 228

Experimental Properties

• Solubility: Insoluble

Additional information on beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine

Comprehensive Analysis of beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine (CAS No. 483370-78-1)

beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine, with the CAS No. 483370-78-1, is a complex glycosphingolipid that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a galactosyl-glucosyl-ceramide, plays a crucial role in cell membrane structure and signaling pathways. Its unique molecular architecture, featuring a beta-D-galactose and beta-D-glucose linkage to a sphingosine backbone, makes it a subject of interest for studies on lipid metabolism, neurodegenerative diseases, and immunomodulation.

In recent years, the scientific community has focused on glycosphingolipids like beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine due to their potential applications in drug delivery systems and biomarker discovery. Researchers are particularly intrigued by its role in Gaucher's disease and other lysosomal storage disorders, where glycosphingolipid accumulation leads to cellular dysfunction. This compound's Z-configuration at the 15-position of the tetracosenoyl chain also adds to its biochemical specificity, influencing membrane fluidity and receptor interactions.

The synthesis and characterization of CAS No. 483370-78-1 require advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR). Its glycosidic bonds and sphingoid base structure are critical for its biological activity, which includes modulating immune responses and facilitating cell-cell recognition. These properties align with current trends in precision medicine, where targeted therapies rely on understanding lipid-protein interactions at the molecular level.

From an industrial perspective, beta-D-Galactosyl-(1->4)-beta-D-glucosyl-(1<->1)-N-[(15Z)-tetracosenoyl]sphingosine is explored for its utility in cosmeceuticals and nutraceuticals. Its ability to enhance skin barrier function and retain moisture has made it a candidate for anti-aging formulations. Additionally, its role in gut microbiota modulation ties into the growing interest in probiotic and prebiotic therapies, addressing conditions like irritable bowel syndrome (IBS).

Despite its promise, challenges remain in the large-scale production and stability of CAS No. 483370-78-1. Innovations in enzymatic synthesis and green chemistry are being leveraged to overcome these hurdles, reflecting the broader shift toward sustainable biotechnology. As research continues, this compound may unlock new avenues in personalized healthcare and functional foods, cementing its relevance in both academic and industrial settings.